Cas no 832087-79-3 (Benzoic acid, 3-chloro-5-fluoro-4-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 3-chloro-5-fluoro-4-hydroxy-, ethyl ester
• CAS No: 832087-79-3
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 676753
• PubChem ID: 23117176
• Update Time: 2025-04-19

Benzoic acid, 3-chloro-5-fluoro-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-5-fluoro-4-hydroxy-, ethyl ester
• ethyl 3-chloro-5-fluoro-4-hydroxybenzoate
• BIRYARWZBMYXKT-UHFFFAOYSA-N
• SCHEMBL5026774
• 832087-79-3
• DTXSID20630767

• Inchi： 1S/C9H8ClFO3/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,12H,2H2,1H3
• InChI Key： BIRYARWZBMYXKT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)OCC)=C1)F)O

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų